Cas no 72983-70-1 (Benzoic acid,4-(trans-4-pentylcyclohexyl)-, trans-4-propylcyclohexyl ester)

• Product name: Benzoic acid,4-(trans-4-pentylcyclohexyl)-, trans-4-propylcyclohexyl ester
• CAS No: 72983-70-1
• MF: C₂₇H₄₂O₂
• MW: 398.62118
• CID: 563347
• PubChem ID: 175349

Benzoic acid,4-(trans-4-pentylcyclohexyl)-, trans-4-propylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(trans-4-pentylcyclohexyl)-, trans-4-propylcyclohexyl ester
• (4-propylcyclohexyl) 4-(4-pentylcyclohexyl)benzoate
• trans-4-propylcyclohexyl trans-p-(4-pentylcyclohexyl)benzoate
• 4-propylcyclohexyl 4-(4-pentylcyclohexyl)benzoate
• trans-4-Propylcyclohexyl 4-trans-(4-pentylcyclohexyl)benzoate
• DTXSID90888339
• SR-01000388852
• SCHEMBL10384437
• (1s,4R)-4-propylcyclohexyl 4-((1s,4R)-4-pentylcyclohexyl)benzoate
• EINECS 277-162-6
• SR-01000388852-1
• Benzoic acid, 4-(trans-4-pentylcyclohexyl)-, trans-4-propylcyclohexyl ester
• 72983-70-1
• NS00059952
• AKOS001584200

• Inchi： InChI=1S/C27H42O2/c1-3-5-6-8-22-9-13-23(14-10-22)24-15-17-25(18-16-24)27(28)29-26-19-11-21(7-4-2)12-20-26/h15-18,21-23,26H,3-14,19-20H2,1-2H3
• InChI Key： PEXDPLSTNBSZFP-UHFFFAOYSA-N
• SMILES： CCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)OC3CCC(CC3)CCC

Computed Properties

• Exact Mass: 398.31866
• Monoisotopic Mass: 398.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 9.9

Experimental Properties

• PSA: 26.3